Cas no 155672-49-4 (N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine)

• Product Name: N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine
• CAS No: 155672-49-4
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD00454904
• CID: 3103660
• PubChem ID: 944851
• Update Time: 2025-06-14

N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-furan-2-ylmethyl-amine
• N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine
• N-(furan-2-ylmethyl)-1,3-benzothiazol-2-amine
• MLS001215247
• AKOS005444151
• STK368619
• 155672-49-4
• CS-0270475
• N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine
• CHEMBL1303103
• HMS2858P10
• EN300-86629
• DTXSID001320518
• n-(Furan-2-ylmethyl)benzo[d]thiazol-2(3h)-imine
• SMR000542995

• MDL： MFCD00454904
• Inchi： 1S/C12H10N2OS/c1-2-6-11-10(5-1)14-12(16-11)13-8-9-4-3-7-15-9/h1-7H,8H2,(H,13,14)
• InChI Key： UASYKADDHTUIKO-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NCC1=CC=CO1

Computed Properties

• Exact Mass: 230.05138412Da
• Monoisotopic Mass: 230.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.3Ų

Additional information on N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine

Comprehensive Overview of N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine (CAS No. 155672-49-4)

N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine (CAS No. 155672-49-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which combines a furan ring with a benzothiazole moiety, is often studied for its potential in pharmaceutical research, material science, and agrochemical development. Its molecular formula and structural features make it a subject of interest for researchers exploring heterocyclic chemistry and bioactive molecules.

The growing interest in N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine is reflected in the increasing number of scientific publications and patents referencing this compound. Researchers are particularly intrigued by its potential as a building block for more complex molecules, especially in the development of novel therapeutics. The furan and benzothiazole groups are known for their electron-rich properties, which can influence the compound's reactivity and interaction with biological targets. This has led to investigations into its possible role in drug discovery and medicinal chemistry.

In the context of material science, CAS No. 155672-49-4 has been explored for its potential use in organic electronics and photovoltaic applications. The conjugated system formed by the furan and benzothiazole rings may contribute to desirable electronic properties, such as charge transport and light absorption. These characteristics are critical for advancing technologies like organic light-emitting diodes (OLEDs) and solar cells, aligning with the global push for sustainable energy solutions.

Another area where N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine shows promise is in agrochemical research. The compound's structural motifs are similar to those found in certain pesticides and herbicides, prompting studies into its efficacy as a crop protection agent. With the increasing demand for eco-friendly agricultural chemicals, this compound could play a role in developing next-generation agrochemicals that are both effective and environmentally sustainable.

The synthesis of CAS No. 155672-49-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for further studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and confirm its identity.

Given the compound's versatility, it is no surprise that queries like "N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine uses" and "CAS 155672-49-4 applications" are frequently searched in academic and industrial databases. The compound's potential extends beyond traditional chemistry, intersecting with cutting-edge fields like nanotechnology and bioconjugation. For instance, its derivatives could be used to functionalize nanoparticles or serve as fluorescent probes in biological imaging.

Safety and handling of N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine are also topics of interest. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on storage and disposal.

In summary, N-(furan-2-yl)methyl-1,3-benzothiazol-2-amine (CAS No. 155672-49-4) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and agrochemicals. Its unique structure and properties make it a valuable subject for ongoing research, particularly in the development of innovative technologies and sustainable solutions. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for discoveries in organic chemistry and beyond.